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Compound of Interest

Compound Name: Reactive Yellow 15

Cat. No.: B13747826

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic potential of the textile dye
Reactive Yellow 15 (RY15) and its predicted metabolic byproducts. Due to a lack of publicly
available direct comparative studies, this document outlines the expected metabolic pathways,
summarizes the known toxicological profiles of the resulting classes of compounds, and
provides detailed experimental protocols for researchers to conduct their own comparative
cytotoxicity assessments.

Introduction

Reactive Yellow 15 is a widely used azo dye in the textile industry. Azo dyes are characterized
by the presence of one or more azo bonds (-N=N-). During metabolic processes, particularly
under anaerobic conditions such as those found in the gut microbiota, these bonds can be
cleaved to form aromatic amines. These metabolic products are often more toxic and
potentially carcinogenic than the parent dye molecule. Understanding the comparative
cytotoxicity of RY15 and its metabolites is therefore crucial for assessing its overall risk to
human health and the environment.

Predicted Metabolic Pathway of Reactive Yellow 15

The metabolic breakdown of Reactive Yellow 15 is predicted to occur via the reductive
cleavage of its azo bond. This process yields two primary metabolites, which are derived from
the dye's original precursor molecules.
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The predicted metabolites of Reactive Yellow 15 are:
o Metabolite 1: 2-(4-Amino-2-methoxy-5-methylphenylsulfonyl)ethyl hydrogensulfate
o Metabolite 2: 4-(3-Methyl-5-ox0-4,5-dihydropyrazol-1-yl)benzenesulfonic acid

Below is a diagram illustrating this metabolic breakdown.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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